Cas no 1260847-63-9 (7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid)

• Product Name: 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid
• CAS No: 1260847-63-9
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 1081844
• PubChem ID: 71748513
• Update Time: 2025-10-30

7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid
• DTXSID00857612
• 1260847-63-9
• 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylicacid

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-4(6(15)16)3-14-2-1-12-7(14)13-5/h1-3H,(H,15,16)
• InChI Key： BPVNKIUCEHAYDP-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN2C=CN=C2N=1)(F)F

Computed Properties

• Exact Mass: 231.02556087g/mol
• Monoisotopic Mass: 231.02556087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid

Recent Advances in the Study of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 1260847-63-9)

The compound 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid (CAS: 1260847-63-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethyl group and imidazopyrimidine core make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Notably, research has demonstrated its efficacy in modulating kinase activity, which is crucial for the treatment of cancers and inflammatory diseases.

One of the most promising applications of this compound lies in its potential as a selective inhibitor of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its utility in designing next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's role in modulating immune responses. Preclinical studies have shown that certain analogs of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid can effectively suppress pro-inflammatory cytokine production, making them potential candidates for autoimmune disease therapy. These effects are believed to be mediated through the compound's interaction with key signaling pathways involved in immune regulation.

The synthesis of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid has also seen significant advancements. Recent publications have described more efficient synthetic routes that improve yield and purity while reducing environmental impact. These methodological improvements are critical for scaling up production and facilitating further pharmacological evaluation of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid-based therapeutics. Current research is focused on optimizing the pharmacokinetic properties of these compounds, including their solubility, metabolic stability, and tissue distribution. Computational modeling and structure-activity relationship studies are being employed to guide these optimization efforts.

Looking forward, the unique chemical scaffold of 7-(Trifluoromethyl)imidazo[1,2-a]pyrimidine-6-carboxylic acid presents numerous opportunities for drug discovery. Its combination of structural features makes it particularly attractive for fragment-based drug design and the development of targeted therapies. Ongoing research is expected to uncover additional therapeutic applications and potentially lead to clinical candidates in the coming years.